Cas no 772-12-3 (Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester)

• Product Name: Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester
• CAS No: 772-12-3
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 536473
• PubChem ID: 11481388
• Update Time: 2025-04-19

Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester
• (4-amino-2,5-dichlorophenyl) thiocyanate
• DTXSID70467262
• 772-12-3
• 2,5-dichloro-4-thiocyanatoaniline
• SCHEMBL6091835

• Inchi： 1S/C7H4Cl2N2S/c8-4-2-7(12-3-10)5(9)1-6(4)11/h1-2H,11H2
• InChI Key： WDJPAFMZPHJGBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)Cl)SC#N

Computed Properties

• Exact Mass: 217.94742
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 49.81